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Compound of Interest

Compound Name: Anisole

Cat. No.: B1667542

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical properties of anisole
(methoxybenzene), a versatile aromatic ether increasingly considered as a sustainable and
effective solvent in various chemical and pharmaceutical applications. Its unique combination of
properties, including moderate polarity, a high boiling point, and low toxicity, makes it a
compelling alternative to more hazardous traditional solvents. This document details its
physical and chemical characteristics, safety protocols, and environmental impact to aid in
informed solvent selection for research, development, and manufacturing.

Core Physicochemical Properties of Anisole

Anisole (C7HsO) is a colorless to pale yellow liquid with a characteristic sweet, anise-like odor.
[1][2][3] Structurally, it is comprised of a methoxy group (-OCHs) attached to a benzene ring.[1]
[4] This structure imparts moderate polarity and stability, making it a useful solvent for a range
of organic compounds and a key intermediate in the synthesis of pharmaceuticals, perfumes,
and agrochemicals.[1][2][5]

General and Physical Properties

The fundamental physical characteristics of anisole are summarized below. It is soluble in
many organic solvents like alcohol, ether, acetone, and benzene, but shows low solubility in
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water.[2][4][6][7]

Property Value Source(s)

Molecular Formula C7HsO [41051[8]

Molar Mass 108.14 g/mol [415118]
Colorless to straw-colored

Appearance . [41[71[8][°]
liquid

Odor Sweet, aromatic, anise-like [2][4][5][10]

Density 0.995 g/cm? (at 20-25°C) [1114181191

Refractive Index ~1.516 - 1.518 (at 20°C) [71[9111]

Vapor Density 3.7 (air=1) [4117119]
3.54 mmHg (at 25°C); 10

Vapor Pressure [41[71[91[12]
mmHg (at 42.2°C)

Dielectric Constant 4.33 [7]

logP (Octanol/Water) 2.11 [7][10][13]

Thermal Properties

Anisole is a flammable liquid with a relatively high boiling point, making it suitable for reactions

requiring elevated temperatures.[10][14] Its thermal properties are critical for defining safe

operating conditions.

Property Value Source(s)
Boiling Point 154 - 155.5°C (at 760 mmHg) [418191[15]
Melting Point -37°C / -34.6°F [41[5][8][10]
Flash Point 41 - 52°C (105.8 - 125.6°F) [10][16][17][18]
Autoignition Temp. 475°C (887°F) [41[10][17]
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Solubility Data

Anisole's solubility profile is a key determinant of its utility as a solvent. It is miscible with many
common organic solvents while having limited solubility in water.

Solvent Solubility Source(s)

Low / Insoluble (~1.6 - 1.7 g/L

Water at 20°C) [4161[8]
Ethanol Soluble / Miscible [415]
Ether Soluble / Miscible [4105][7]
Acetone Soluble [2][6]
Benzene Soluble [2][6]
Chloroform Soluble [1][6]

Safety, Handling, and Environmental Profile

Proper handling of anisole is essential due to its flammability and potential health effects. It is
classified as a Category 3 flammable liquid.[10][19]

Hazard and Safety Data

Property Value Source(s)

o Flammable liquid (Category 3),
GHS Classification [10][20]
STOT SE 3

H226 (Flammable liquid and
Hazard Statements vapor), H336 (May cause [8][20]

drowsiness or dizziness)

Explosive Limits 0.34% (Lower), 6.3% (Upper) [10][17]

Toxicity (Oral, Rat LD50) 3700 mg/kg [9][19]
o Strong oxidizing agents, strong

Incompatibilities [1][10][12]

acids
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Environmental Profile

Anisole is considered to have a favorable environmental profile compared to many traditional

solvents. It is readily biodegradable and has a low potential for bioaccumulation.[4][21] If

released into water, it is expected to be lost primarily through volatilization and biodegradation.

[4] In the atmosphere, it degrades through reaction with hydroxyl radicals, with an estimated
half-life of 22 hours.[4]

Experimental Protocols
General Solvent Handling and Safety Protocol

Working with anisole requires adherence to standard laboratory safety practices for flammable

and moderately irritating chemicals.

Ventilation: Always handle anisole in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of vapors.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, nitrile gloves, and a flame-retardant lab coat.[10][19][20]

Ignition Sources: Keep anisole away from open flames, sparks, hot surfaces, and other
potential ignition sources.[19][20] Use spark-proof tools and explosion-proof equipment for
large-scale operations.[10][12]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10][20] It
should be stored away from incompatible materials such as strong oxidizing agents.[12][14]

Spill Response: In case of a spill, remove all ignition sources.[12] Absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.
[10]

Disposal: Dispose of anisole waste in accordance with local, state, and federal regulations
for hazardous chemical waste.[10]
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Preparation

Start Handling Anisole

Don PPE:
Safety Goggles, Gloves, Lab Coat

Work in Fume Hood

Remove Ignition Sources

Handling‘;z Procedure

Dispense Anisole

Spill Occurs Perform Experiment

Evacuate Area
(if large spill)

Contain with Inert Material

v Cleanup & Storage

Y

Collect for Disposal Collect Waste in Labeled Container Store in Tightly Closed Container

A4

A4

Clean Work Area

4T Dispose via Hazardous Waste Protocol
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Reactants

Phenol
(CeHsOH)

Sodium Hydroxide Sodium Phenoxide Products
(NaOH) (CsHsO~Na™) SN2 Attack

1 Anisole Byproduct
Methylating Agent . ——— | (CeHsOCHs3) (Na2S0a or Nal)
((CHs0)2S0:2 or CHsl)

il
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Solvent Selection Required

Polarity Needed?

High

Moderate

(Aprotic) Aprotic)
Consider Polar
Reaction Temp. >100°C? Aprotic Solvents
(e.g., DMF, DMSO)

Yes

; Consider Lower BP
2
‘SOM&S AT, Solvent (e.g., DCM, Ether)

Green Chemistry Priority? No
es

Consider Other
Aprotic Solvents
(e.g., Toluene, THF)

Consider Anisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Anisole: A Comprehensive Technical Guide to its
Physicochemical Properties for Solvent Selection]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1667542#physicochemical-properties-
of-anisole-for-solvent-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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